Cas no 182482-57-1 (4-(propan-2-ylidene)cyclohex-2-en-1-ol)

182482-57-1 structure
Product name:4-(propan-2-ylidene)cyclohex-2-en-1-ol
4-(propan-2-ylidene)cyclohex-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(propan-2-ylidene)cyclohex-2-en-1-ol
- 2-cyclohexen-1-ol, 4-(1-methylethylidene)-
- 4-Isopropylidenecyclohex-2-en-1-ol
- 4-propan-2-ylidenecyclohex-2-en-1-ol
- TYVUVAMMBRPBIX-UHFFFAOYSA-N
- CCRIS 8050
- 4-(1-Methylethylidene)-2-cyclohexen-1-ol
- DTXSID00939588
- 182482-57-1
-
- Inchi: InChI=1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h3,5,9-10H,4,6H2,1-2H3
- InChI Key: TYVUVAMMBRPBIX-UHFFFAOYSA-N
- SMILES: CC(=C1CCC(C=C1)O)C
Computed Properties
- Exact Mass: 138.10452
- Monoisotopic Mass: 138.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.997
- Boiling Point: 222.6°C at 760 mmHg
- Flash Point: 84.5°C
- Refractive Index: 1.522
- PSA: 20.23
4-(propan-2-ylidene)cyclohex-2-en-1-ol Related Literature
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Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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